Cas no 61441-50-7 (1-Ethyl-2-methyl-3-phospholene 1-Oxide)

1-Ethyl-2-methyl-3-phospholene 1-Oxide Properties

Names and Identifiers

• 1H-Phosphole, 1-ethyl-2,5-dihydro-2-methyl-, 1-oxide
• 1-ethyl-2-methyl-2,5-dihydro-1λ⁵-phosphole 1-oxide
• 1-Ethyl-2-methyl-3-phospholene 1-Oxide
• starbld0006906
• 1-Ethyl-2-methyl-3-phospholene1-Oxide
• 1-Ethyl-2-methyl-2,5-dihydrophosphole 1-oxide
• 61441-50-7
• 1-Ethyl-2-methyl-2,5-dihydro-1H-1lambda~5~-phosphol-1-one
• 1-ethyl-2-methyl-2,5-dihydro-1lambda5-phosphole 1-oxide
• DTXSID20631835
• +Expand

• InChIKey： VRFRDSYUFDLGPP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13OP/c1-3-9(8)6-4-5-7(9)2/h4-5,7H,3,6H2,1-2H3
• SMILES： CCP1(=O)CC=CC1C

Computed Properties

• Exact Mass: 144.07049
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 144.070402032g/mol
• Heavy Atom Count: 9
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07